N'-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide

• IUPAC Name: N'-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide
• InChI: InChI=1S/C15H17N3O2/c1-10-4-5-11(2)18(10)14-8-6-13(7-9-14)15(20)17-16-12(3)19/h4-9H,1-3H3,(H,16,19)(H,17,20)
• InChI Key: DSZBJMSILUZFNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=C(C=C2)C(=O)NNC(=O)C)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide, also known as DAPH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of hydrazides, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide is not fully understood. However, it has been suggested that its biological activities are due to its ability to scavenge free radicals and to inhibit the activity of enzymes that are involved in the production of reactive oxygen species. In addition, it has been found to modulate the expression of genes that are involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide has been shown to possess a wide range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and to increase the levels of anti-inflammatory cytokines, such as interleukin-10. In addition, it has been shown to inhibit the activity of enzymes that are involved in the production of reactive oxygen species, such as xanthine oxidase and myeloperoxidase.

Advantages and Limitations for Lab Experiments

One of the advantages of N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide is its low toxicity, which makes it a suitable candidate for in vitro and in vivo studies. In addition, it is relatively easy to synthesize and is stable under normal laboratory conditions. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential as an anticancer agent, particularly for the treatment of breast and lung cancers. In addition, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide involves the reaction of 4-(2,5-dimethylpyrrol-1-yl)benzoic acid with acetic anhydride and hydrazine hydrate. The reaction takes place in the presence of a catalyst, such as concentrated sulfuric acid, and is carried out at a high temperature. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-acetyl-4-(2,5-dimethylpyrrol-1-yl)benzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In addition, it has been found to exhibit neuroprotective effects and to enhance the immune system.